Cas no 3993-59-7 (2-Pyrimidinesulfenamide,4-methyl-)

• Product Name: 2-Pyrimidinesulfenamide,4-methyl-
• CAS No: 3993-59-7
• MF: C₅H₇N₃S
• MW: 141.194178819656
• CID: 296915
• Update Time: 2024-01-27

2-Pyrimidinesulfenamide,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfenamide,4-methyl-
• 2-Pyrimidinesulfenamide, 4-methyl- (7CI,8CI)
• 2-Pyrimidinesulfenamide, 4-methyl-

• Inchi： 1S/C5H7N3S/c1-4-2-3-7-5(8-4)9-6/h2-3H,6H2,1H3
• InChI Key： XBHAFWSEKMLPTH-UHFFFAOYSA-N
• SMILES： C1(SN)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 141.03621
• Monoisotopic Mass: 141.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1A^2

Experimental Properties

• PSA: 51.8